Cas no 3432-57-3 (1,4,5,8-Tetrachloronaphthalene)

• Product Name: 1,4,5,8-Tetrachloronaphthalene
• CAS No: 3432-57-3
• MF: C₁₀H₄Cl₄
• MW: 265.950758934021
• CID: 317588
• PubChem ID: 114838
• Update Time: 2025-06-11

1,4,5,8-Tetrachloronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,4,5,8-tetrachloro-
• 1,4,5,8-Tetrachloronaphthalene
• 1,4,5,8-Tetrachlor-naphthalin
• 1,4,5,8-tetrachloro-naphthalene
• AC1L3G1Q
• AC1Q3OED
• AR-1B7344
• CTK4H2138
• KST-1B3486
• Naphthalene, 1,4,5,8-tetrachloro
• SureCN9344302
• Naphthalene, 1,4,5,8-tetrachloro-
• DTXSID60187886
• 3432-57-3
• SCHEMBL9344302
• LITCKAVLJAKHOE-UHFFFAOYSA-N

• Inchi： 1S/C10H4Cl4/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4H
• InChI Key： LITCKAVLJAKHOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C(=CC=C(C2=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 263.90692
• Monoisotopic Mass: 263.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.552
• Boiling Point: 357.3°Cat760mmHg
• Flash Point: 178°C
• Refractive Index: 1.665
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1,4,5,8-Tetrachloronaphthalene

Chemical Profile of 1,4,5,8-Tetrachloronaphthalene (CAS No. 3432-57-3)

1,4,5,8-Tetrachloronaphthalene (CAS No. 3432-57-3) is a chlorinated derivative of naphthalene, characterized by the substitution of four chlorine atoms at the 1, 4, 5, and 8 positions of the naphthalene ring. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in material science and medicinal chemistry. The precise arrangement of chlorine atoms imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The structure of 1,4,5,8-Tetrachloronaphthalene exhibits a high degree of symmetry, which influences its electronic and photophysical properties. This symmetry is crucial for its utility in various chemical transformations, including electrophilic aromatic substitution and metal coordination. The presence of multiple chlorine atoms also enhances its solubility in non-polar solvents, facilitating its use in organic synthesis and industrial processes.

In recent years, 1,4,5,8-Tetrachloronaphthalene has been explored for its potential applications in the development of advanced materials. Its ability to act as a ligand in coordination chemistry has led to the synthesis of novel metal complexes with applications in catalysis and luminescent materials. For instance, researchers have demonstrated its use in the preparation of transition metal complexes that exhibit efficient light emission properties, making them suitable for optoelectronic devices.

Furthermore, the chemical reactivity of 1,4,5,8-Tetrachloronaphthalene has been studied extensively in the context of drug discovery. Its chlorinated aromatic core serves as a versatile scaffold for the synthesis of bioactive molecules. Recent studies have shown that derivatives of this compound can modulate biological pathways by interacting with specific target proteins. For example, modifications at the chlorine substituents have been found to enhance binding affinity to certain enzymes and receptors, paving the way for the development of novel therapeutic agents.

The synthesis of 1,4,5,8-Tetrachloronaphthalene typically involves chlorination reactions on naphthalene or its precursors. Advanced synthetic methodologies have been developed to achieve high regioselectivity and yield. These methods often employ catalytic systems that minimize side reactions and improve overall efficiency. The growing demand for this compound has spurred innovation in synthetic routes, ensuring a reliable supply for industrial and research applications.

From an environmental perspective, the handling and disposal of 1,4,5,8-Tetrachloronaphthalene must be carefully managed due to its persistence in certain environments. However, its applications in high-value chemical processes justify its responsible use when appropriate safety measures are implemented. Regulatory guidelines recommend proper storage conditions and waste management protocols to mitigate any potential environmental impact.

The future prospects for 1,4,5,8-Tetrachloronaphthalene are promising as research continues to uncover new applications in pharmaceuticals and materials science. Ongoing studies focus on expanding its utility as a building block for complex molecules and exploring its role in sustainable chemistry initiatives. The development of greener synthetic methods will further enhance its appeal as an industrial chemical.

In conclusion,1 ,4 ,5 ,8 - Tetrachloronaphthalene (CAS No . 3432 -57 -3) is a multifaceted compound with significant potential across multiple scientific disciplines . Its unique structure , reactivity , and synthetic versatility make it an indispensable tool for researchers and industry professionals alike . As advancements continue to emerge , this compound is poised to play an even greater role in shaping the future of chemical innovation .